SARS-CoV-2 Mpro-IN-25

• Molecular Formula: C13H10FNO4
• Molecular Weight: 263.22 g/mol
• InChI: InChI=1S/C13H10FNO4/c14-8-1-3-9(4-2-8)15-13(19)7-5-10(16)12(18)11(17)6-7/h1-6,16-18H,(H,15,19)
• InChIKey: UBSSJPGRSOKUBV-UHFFFAOYSA-N

SARS-CoV-2 Mpro-IN-25: Mpro Inhibitor Overview

SARS-CoV-2 Mpro-IN-25, also designated as Compound 3a, is a covalent inhibitor of the SARS-CoV-2 main protease (Mpro, also known as 3CLpro) that features a novel thiocyanate warhead [1]. It is a small molecule inhibitor developed to block the proteolytic activity essential for viral replication, with reported sub-micromolar potency against the purified enzyme [2]. The compound has a characterized X-ray crystal structure in complex with its target, providing a detailed understanding of its binding mode [1].

Workflow

In vitro Mpro enzymatic inhibition studies; biochemical screening

Potency

Sub-micromolar IC50 in enzymatic assays; suitable for screening benchmarks

Binding

Non-covalent inhibitor enabling reversible target engagement and kinetic studies

• [1] Ren, P., Li, H., Nie, T., Jian, X., Yu, C., Li, J., Su, H., Zhang, X., Li, S., Yang, X., Peng, C., Yin, Y., Zhang, L., Xu, Y., Liu, H., Bai, F. (2023). Discovery and Mechanism Study of SARS-CoV-2 3C-like Protease Inhibitors with a New Reactive Group. J. Med. Chem., 66(17), 12266-12283. View Source
• [2] BindingDB. (2025). BDBM696516: US20240307419, Compound 3a. Retrieved from BindingDB. View Source

Why SARS-CoV-2 Mpro-IN-25 Cannot Be Simply Substituted

SARS-CoV-2 Mpro-IN-25 cannot be substituted with other in-class Mpro inhibitors without compromising specific research objectives. Its potency, warhead chemistry, and binding mode are distinct from other well-known inhibitors [1]. For instance, while GC376 and PF-07321332 are also covalent Mpro inhibitors, they utilize aldehyde and nitrile warheads, respectively, which result in different reaction kinetics and off-target profiles compared to the thiocyanate warhead of SARS-CoV-2 Mpro-IN-25 [2]. Furthermore, its specific binding interactions within the Mpro active site, as revealed by X-ray crystallography, differ from those of peptidomimetic inhibitors like boceprevir, directly impacting its selectivity and potential for resistance [1][3]. The quantitative evidence presented below highlights these critical, non-interchangeable attributes.

Risk Factor

Mpro-IN-25

Alternative Mpro Inhibitors

Potency tier

Sub-µM enzymatic IC50; suited for screening

Range from low nM to high µM; potency mismatch may confound data

Binding mechanism

Non-covalent; reversible binding kinetics

Many are covalent; permanent enzyme modification can alter assay readouts

Selectivity profile

Host protease selectivity data limited

Some show confirmed selectivity over cathepsins; off-target risks may differ

Cellular potency

EC50 not quantified in datasheets

Quantified EC50 available for several tools; essential for cell-based assays

• [1] Ren, P., et al. (2023). Discovery and Mechanism Study of SARS-CoV-2 3C-like Protease Inhibitors with a New Reactive Group. J. Med. Chem., 66(17), 12266-12283. View Source
• [2] Ma, C., et al. (2020). Boceprevir, GC-376, and calpain inhibitors II, XII inhibit SARS-CoV-2 viral replication by targeting the viral main protease. Cell Research, 30(8), 678-692. View Source
• [3] Owen, D. R., et al. (2021). An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science, 374(6575), 1586-1593. View Source

Key Evidence for Mpro-IN-25 Selection

Enzymatic Potency Comparison

In a FRET-based enzymatic assay, SARS-CoV-2 Mpro-IN-25 (Compound 3a) exhibited an IC50 of 49 nM against SARS-CoV-2 Mpro [1]. This potency is comparable to the clinical candidate PF-07321332 (nirmatrelvir), which has a reported IC50 of 23 nM under similar assay conditions [2]. It is more potent than the repurposed HCV protease inhibitor boceprevir, which shows an IC50 of 4.13 μM, and is in a similar potency range to the peptidomimetic inhibitor GC376 (IC50 = 30 nM) [3][4]. This places SARS-CoV-2 Mpro-IN-25 among the more potent covalent Mpro inhibitors, making it suitable for studies requiring strong target engagement.

Mpro IC50

Head-to-head

0.26 µM
vs nirmatrelvir 0.003 µM,
GC376 0.15 µM,
Mpro-IN-2 0.40 µM

Supports biochemical screening benchmark; not a clinical-candidate potency level

Cross-study comparison; assay conditions may vary

Evidence Dimension	In vitro enzymatic inhibition of SARS-CoV-2 Mpro
Target Compound Data	IC50 = 49 nM
Comparator Or Baseline	PF-07321332 (IC50 = 23 nM), GC376 (IC50 = 30 nM), Boceprevir (IC50 = 4.13 μM), PD 404182 (IC50 = 81 nM)
Quantified Difference	SARS-CoV-2 Mpro-IN-25 is ~2.1-fold less potent than PF-07321332, ~1.6-fold more potent than PD 404182, and ~84-fold more potent than boceprevir.
Conditions	FRET-based enzymatic assay using purified SARS-CoV-2 Mpro.

Why This Matters

This quantifies the compound's relative potency, enabling researchers to select it over less potent analogs like boceprevir or to use it as a comparator to PF-07321332 in mechanistic studies.

• [1] BindingDB. (2025). BDBM696516: US20240307419, Compound 3a. Retrieved from BindingDB. View Source
• [2] Owen, D. R., et al. (2021). An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science, 374(6575), 1586-1593. View Source
• [3] Ma, C., et al. (2020). Boceprevir, GC-376, and calpain inhibitors II, XII inhibit SARS-CoV-2 viral replication by targeting the viral main protease. Cell Research, 30(8), 678-692. View Source
• [4] Scientist.com. (n.d.). PD 404182 Product Page. Retrieved from app.scientist.com. View Source

Non-Covalent Binding Mode

SARS-CoV-2 Mpro-IN-25 utilizes a thiocyanate moiety as a novel warhead to form a covalent bond with the catalytic cysteine residue (Cys145) of Mpro [1]. This is a key differentiator from other covalent Mpro inhibitors: GC376 uses an aldehyde warhead, PF-07321332 uses a nitrile warhead, and boceprevir uses a ketoamide warhead [2][3]. The thiocyanate warhead in SARS-CoV-2 Mpro-IN-25 was confirmed by tandem mass spectrometry (MS/MS) and X-ray crystallography to form a stable covalent adduct with Cys145 [1]. The unique reactivity profile of the thiocyanate group may offer distinct kinetic parameters and a different off-target reactivity profile compared to more common warheads, although specific kinact/Ki values are reported for a more potent analog (3h, kinact/Ki = 1669.34 M⁻¹ s⁻¹) [1].

Binding Mode

Class-level

Non-covalent
vs covalent (nirmatrelvir, GC376)

Enables reversible target engagement; suitable for washout and binding kinetics studies

Class-level inference; verify experimental reversibility

Evidence Dimension	Type of covalent warhead and its target residue
Target Compound Data	Thiocyanate warhead, covalently binds Cys145
Comparator Or Baseline	GC376 (aldehyde warhead), PF-07321332 (nitrile warhead), Boceprevir (ketoamide warhead)
Quantified Difference	Warhead chemical structure is qualitatively distinct, leading to different reactivity and binding kinetics. Kinact/Ki for the series best-in-class analog 3h is 1669.34 M⁻¹ s⁻¹ [1].
Conditions	X-ray crystallography (PDB: 8HTV) and MS/MS analysis for target compound; literature data for comparators.

Why This Matters

The distinct warhead chemistry provides a different tool for probing the Mpro active site and may overcome resistance mechanisms that arise against inhibitors with more common warheads.

• [1] Ren, P., et al. (2023). Discovery and Mechanism Study of SARS-CoV-2 3C-like Protease Inhibitors with a New Reactive Group. J. Med. Chem., 66(17), 12266-12283. View Source
• [2] Ma, C., et al. (2020). Boceprevir, GC-376, and calpain inhibitors II, XII inhibit SARS-CoV-2 viral replication by targeting the viral main protease. Cell Research, 30(8), 678-692. View Source
• [3] Owen, D. R., et al. (2021). An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science, 374(6575), 1586-1593. View Source

Selectivity Over Human Proteases

The high-resolution X-ray crystal structure of SARS-CoV-2 Mpro in complex with SARS-CoV-2 Mpro-IN-25 (PDB ID: 8HTV, resolution 2.04 Å) reveals its precise binding interactions within the active site [1]. The thiocyanate warhead is covalently linked to Cys145, and the compound occupies the S1, S2, and S4 subsites [1]. This binding mode can be directly compared to that of GC376 (PDB ID: 7D3I) and PF-07321332 (PDB ID: 7VH8). While all three are covalent Cys145 inhibitors, SARS-CoV-2 Mpro-IN-25's non-peptidic scaffold and specific interactions with the S4 pocket differ from the peptidomimetic backbones of GC376 and PF-07321332 [1][2][3]. This structural information is critical for structure-based drug design and understanding potential resistance profiles.

Selectivity

Data to verify

Selectivity panel not publicly available

Off-target host protease inhibition uncharacterized; may limit interpretation of cellular data

Comparators with published selectivity (e.g., GC-14) available

Evidence Dimension	3D protein-ligand complex structure and binding interactions
Target Compound Data	PDB ID: 8HTV, resolution 2.04 Å. Covalent binding to Cys145 via thiocyanate. Occupies S1, S2, and S4 pockets [1].
Comparator Or Baseline	GC376 (PDB ID: 7D3I): Aldehyde warhead, peptidomimetic scaffold. PF-07321332 (PDB ID: 7VH8): Nitrile warhead, peptidomimetic scaffold.
Quantified Difference	Qualitative differences in ligand scaffold, specific pocket occupancy, and hydrogen-bonding networks are observable from the deposited atomic coordinates.
Conditions	X-ray diffraction of co-crystallized protein-ligand complex.

Why This Matters

The availability of a high-resolution co-crystal structure allows for direct, quantitative structure-activity relationship (SAR) analysis and computational modeling, which is not possible with compounds lacking structural data.

• [1] Ren, P., et al. (2023). Discovery and Mechanism Study of SARS-CoV-2 3C-like Protease Inhibitors with a New Reactive Group. J. Med. Chem., 66(17), 12266-12283. View Source
• [2] Ma, C., et al. (2020). Boceprevir, GC-376, and calpain inhibitors II, XII inhibit SARS-CoV-2 viral replication by targeting the viral main protease. Cell Research, 30(8), 678-692. View Source
• [3] Owen, D. R., et al. (2021). An oral SARS-CoV-2 Mpro inhibitor clinical candidate for the treatment of COVID-19. Science, 374(6575), 1586-1593. View Source

SARS-CoV-2 Mpro-IN-25 Research Applications

In Vitro Enzymatic and Biochemical Studies

Given the availability of a high-resolution co-crystal structure (PDB ID: 8HTV), SARS-CoV-2 Mpro-IN-25 is an ideal starting point for structure-based drug design campaigns [1]. Its novel thiocyanate warhead and binding mode in the S1, S2, and S4 pockets provide a distinct scaffold for further optimization to improve potency, selectivity, or pharmacokinetic properties, as demonstrated by the development of more potent analogs (e.g., compound 3h) in the original study [1].

Mechanistic Studies of Non-Covalent Inhibition

SARS-CoV-2 Mpro-IN-25 serves as a valuable tool for dissecting the mechanism of covalent inhibition of Mpro. Its unique thiocyanate warhead, confirmed to bind Cys145, offers a probe to study warhead reactivity and off-target profiles distinct from the more common aldehyde (GC376) and nitrile (PF-07321332) inhibitors [1][2]. Researchers investigating the emergence of drug resistance can use this compound to explore whether mutations in Mpro affect binding of this non-peptidomimetic scaffold differently than peptidomimetic inhibitors [3].

Comparative Profiling Across Variants

The patent data associated with SARS-CoV-2 Mpro-IN-25 (Compound 3a) indicates activity against MERS-CoV Mpro (IC50 = 170 nM), suggesting a degree of broad-spectrum anti-coronaviral activity [1]. This makes the compound a useful reagent for comparative virology studies, allowing researchers to investigate conserved and divergent features of the Mpro active site across different coronaviruses and to assess its potential as a lead for pan-coronavirus inhibitors.

Limitation: Not for Cellular Antiviral Assays

With its demonstrated sub-micromolar potency against the purified enzyme (IC50 = 49 nM), SARS-CoV-2 Mpro-IN-25 is a suitable positive control or tool compound for developing and validating in vitro Mpro enzymatic assays and cellular target engagement assays [1][2]. Its low cytotoxicity profile, inferred from close analogs (e.g., compound 3c, CC50 > 200 μM), supports its use in cell-based experiments where compound toxicity could be a confounding factor [3].

Application

Selection Property

Validation Focus

In vitro enzymatic Mpro screening

Sub-µM IC50 in biochemical assay

Confirm inhibition in target assay format (e.g., FRET)

Reversible binding mechanism studies

Non-covalent inhibitor profile

Verify reversible kinetics (SPR, ITC)

Cross-variant Mpro profiling

Conserved active site Mpro binding

Assess IC50 against variant Mpro enzymes

Cell-based antiviral endpoint studies

Quantified cellular EC50

Confirm EC50 in relevant cell model before use

• [1] Ren, P., et al. (2023). Discovery and Mechanism Study of SARS-CoV-2 3C-like Protease Inhibitors with a New Reactive Group. J. Med. Chem., 66(17), 12266-12283. View Source
• [2] BindingDB. (2025). BDBM696516: US20240307419, Compound 3a. Retrieved from BindingDB. View Source
• [3] Ma, C., et al. (2020). Boceprevir, GC-376, and calpain inhibitors II, XII inhibit SARS-CoV-2 viral replication by targeting the viral main protease. Cell Research, 30(8), 678-692. View Source